Cas no 66521-54-8 ((E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one)

(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one is a versatile organic compound featuring a conjugated enone system with a dimethylamino substituent and a pyridinyl moiety. Its structure lends itself to applications in synthetic chemistry, particularly as a building block for heterocyclic compounds and pharmaceuticals. The electron-rich dimethylamino group enhances reactivity in Michael additions and cyclization reactions, while the pyridine ring offers coordination sites for metal complexes. This compound is valued for its stability, well-defined reactivity, and utility in the synthesis of bioactive molecules. It is commonly employed in academic and industrial research for developing novel chemical entities with potential pharmacological activity.
(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one structure
66521-54-8 structure
Product Name:(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
CAS No:66521-54-8
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00115039
CID:95076
PubChem ID:24873554
Update Time:2025-05-27

(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
    • 3-(DIMETHYLAMINO)-1-(2-PYRIDYL)-2-PROPE&
    • 3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one
    • 3-Dimethylamino-1-pyridin-2-yl-propenone
    • (E)-3-DiMethylaMino-1-(2-pyridyl)-2-propen-1-one
    • (E)-3-dimethylamino-1-(pyridin-2-yl)-prop-2-en-1-one
    • 2-[3-(dimethylamino)-1-oxoprop-2-en-1-yl]pyridine
    • 2-[3-(Dimethylamino)acryloyl]pyridine
    • 3-dimethylamino-1-(pyridin-2-yl)-2-propen-1-one
    • (E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
    • (2E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
    • BWERGHWJEBQNQV-SOFGYWHQSA-N
    • (2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one
    • (2E)-3-(dimethylamino)-1-pyridin-2-ylprop-2-en-1-one
    • 2-propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-, (2E)-
    • 1-(2-Pyridyl)-3-dimethylam
    • J-400047
    • 66521-54-8
    • 3-(dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
    • (E)-3-Dimethylamino-1-(2-pyridyl)prop-2-en-1-one
    • A890787
    • 5C-070
    • EN300-155341
    • AB01334372-02
    • SR-01000632467-1
    • 2-Propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-, (E)-
    • NCGC00342477-01
    • CS-0112437
    • (2E)-3-(Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one #
    • 2-Propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-
    • CCG-42471
    • 3-Dimethylamino-1-pyridin-2-ylpropenone
    • 2-(3-(Dimethylamino)-1-oxoprop-2-en-1-yl)pyridine
    • A8964
    • YEA36725
    • SCHEMBL1424
    • 9V87HK2WFX
    • 3-Dimethylamino-1-(2-pyridyl)prop-2-en-1-one
    • AKOS002682439
    • (E)-3-Dimethylamino-1-pyridin-2-yl-propenone
    • DTXSID801214157
    • (Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
    • MFCD00115039
    • 2-Propen-1-one,3-(dimethylamino)-1-(2-pyridinyl)-
    • InChI=1/C10H12N2O/c1-12(2)8-6-10(13)9-5-3-4-7-11-9/h3-8H,1-2H3/b8-6
    • 3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one, 95%
    • (E)-3-(dimethylamino)-1-pyridin-2-ylprop-2-en-1-one
    • 123367-25-9
    • 1-(2-Pyridyl)-3-dimethylamino-2-propen-1-one
    • (2E)-3-(Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
    • DB-353536
    • BBL010461
    • STK719875
    • ALBB-015358
    • (E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
    • MDL： MFCD00115039
    • Inchi： 1S/C10H12N2O/c1-12(2)8-6-10(13)9-5-3-4-7-11-9/h3-8H,1-2H3/b8-6+
    • InChI Key： BWERGHWJEBQNQV-SOFGYWHQSA-N
    • SMILES： O=C(/C=C/N(C)C)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 126-130 °C (lit.)
  • Boiling Point: 281.4±36.0 ºC (760 Torr),
  • Flash Point: 124.0±26.2 ºC,
  • Solubility: Slightly soluble (5.8 g/l) (25 º C),
  • PSA: 33.20000
  • LogP: 1.33960
  • Solubility: Not available

(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Safety Term：R26;R36
  • Risk Phrases：R36/37/38

(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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